Cas no 87922-44-9 (Benzene, 1-(1-methylpropyl)-3-(trifluoromethyl)-)
87922-44-9 structure
Product Name:Benzene, 1-(1-methylpropyl)-3-(trifluoromethyl)-
CAS No:87922-44-9
MF:C11H13F3
MW:202.216133832932
CID:650672
PubChem ID:20823611
Update Time:2025-04-19
Benzene, 1-(1-methylpropyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1-methylpropyl)-3-(trifluoromethyl)-
- 1-butan-2-yl-3-(trifluoromethyl)benzene
- DTXSID20609953
- LQFRWKSFMWDZSZ-UHFFFAOYSA-N
- 1-(Butan-2-yl)-3-(trifluoromethyl)benzene
- 87922-44-9
- SCHEMBL10274869
-
- Inchi: 1S/C11H13F3/c1-3-8(2)9-5-4-6-10(7-9)11(12,13)14/h4-8H,3H2,1-2H3
- InChI Key: LQFRWKSFMWDZSZ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C(C)CC)(F)F
Computed Properties
- Exact Mass: 202.09693490g/mol
- Monoisotopic Mass: 202.09693490g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 0Ų
Benzene, 1-(1-methylpropyl)-3-(trifluoromethyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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